4-Hydroxy-1-oxo-1,2-dihydroisoquinoline-3-carbohydrazide

• IUPAC Name: 4-hydroxy-1-oxo-2H-isoquinoline-3-carbohydrazide
• InChI: InChI=1S/C10H9N3O3/c11-13-10(16)7-8(14)5-3-1-2-4-6(5)9(15)12-7/h1-4,14H,11H2,(H,12,15)(H,13,16)
• InChI Key: CGUFEFMECHJRBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(NC2=O)C(=O)NN)O
• Molecular Formula: C10H9N3O3
• DSSTOX Substance ID: DTXSID901161290
• Molecular Weight: 219.20 g/mol
• CAS No.: 104926-86-5

Description

4-Hydroxy-1-oxo-1,2-dihydroisoquinoline-3-carbohydrazide, also known as HDIC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.

Scientific Research Applications

Cholinesterase Inhibition and Calcium Channel Antagonism

A study delved into the synthesis, biological evaluation, and molecular modeling of new derivatives of 4-hydroxy-1-oxo-1,2-dihydroisoquinoline-3-carbohydrazide, highlighting their potential as cholinesterase inhibitors and calcium channel antagonists. These compounds have been investigated for their capacity to inhibit acetylcholinesterase/butyrylcholinesterase and their selectivity was confirmed through docking analysis. Specifically, one compound demonstrated a significant reduction in calcium signals in bovine chromaffin cells, suggesting a potential application in the modulation of calcium-mediated processes (Tomassoli et al., 2011).

Molecular Docking and Antimicrobial Activity

Research on novel complexes derived from quinoline derivatives, including this compound, has been conducted. These compounds were synthesized and characterized, followed by molecular modeling and docking studies. They were evaluated against HepG2-code:5EQG protein, showing promising inhibition levels. Additionally, their antimicrobial activity against various microorganisms like E. Coli, B. Subtils, and Asp. Niger was promising, opening pathways for their application in antimicrobial and anticancer therapies (Ali et al., 2019).

Ion Recognition and Sensing

The compound has been utilized in the synthesis of molecular receptors with specificity towards multiple ions. Notably, a study showcased the design and synthesis of a new molecular receptor employing hydrophobic and conformational motifs of calix[4]arene and the binding characteristics of this compound. The receptor exhibited distinct color and fluorescence changes upon interaction with specific ions, indicating its potential in selective ion sensing and recognition applications (Chawla & Gupta, 2015).

Bioactivity and Drug Synthesis

Multiple studies have explored the synthesis of various derivatives of this compound, investigating their chemical properties and potential bioactivity. For instance, research has been conducted on the synthesis of dihydrooxazines and their potential in drug development processes. Other studies have focused on the chemical transformations and biological properties of specific derivatives, examining their potential in medical applications, including antimicrobial and anti-inflammatory activities (Freeman et al., 1979; Ukrainets et al., 2011; Sultana et al., 2013).

Future Directions

The future directions for research on “4-Hydroxy-1-oxo-1,2-dihydroisoquinoline-3-carbohydrazide” involve further structural modification to improve potencies. The 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide scaffold provides an acceptable chemical template for synthetic modification, probably resulting in compounds with further promising anti-HIV-1 and antibacterial potencies.